2-Methyl-1,3,6-trioxocane
Overview
Description
2-Methyl-1,3,6-trioxocane is a chemical compound with the molecular formula C6H12O3 . It has an average mass of 132.158 Da and a monoisotopic mass of 132.078644 Da . It is also known by other names such as 1,3,6-Trioxocane, 2-methyl- .
Synthesis Analysis
2-Methylene-1,3,6-trioxocane (MTC) can be synthesized via various organic chemistry routes. For instance, it can be produced through the reaction of certain raw materials like cyclopropionaldehyde . In one study, MTC was polymerized via ring-opening in the presence of a radical initiator to produce a biodegradable polyester . MTC could also copolymerize with various vinyl monomers such as styrene, vinyl acetate, methyl vinyl ketone, N-vinyl-2-pyrrolidone, N-isopropyl acrylamide, and maleic anhydride .Molecular Structure Analysis
The molecular structure of 2-Methyl-1,3,6-trioxocane consists of 6 carbon atoms, 12 hydrogen atoms, and 3 oxygen atoms . The compound is achiral, with no defined stereocenters .Chemical Reactions Analysis
The chemical reactions involving 2-Methyl-1,3,6-trioxocane are primarily polymerization reactions. As mentioned earlier, MTC can undergo radical ring-opening polymerization to form a biodegradable polyester . It can also copolymerize with various vinyl monomers .Physical And Chemical Properties Analysis
2-Methyl-1,3,6-trioxocane has a density of 0.978 g/cm3 . It has a boiling point of 175.4°C at 760 mmHg . The compound has a refractive index of 1.397 . It has a topological polar surface area of 27.7 and a complexity of 66.7 .Scientific Research Applications
Enzymatic Degradability and Thermosensitivity
2-Methyl-1,3,6-trioxocane has been studied for its applications in creating polymers with unique properties like enzymatic degradability and thermosensitivity. Copolymers made from 2-Methyl-1,3,6-trioxocane and N-isopropylacrylamide displayed these properties, making them potential candidates for various environmental and biomedical applications (Hiraguri & Tokiwa, 2002).
Biodegradable Functional Polymers
Another significant application of 2-Methyl-1,3,6-trioxocane is in the synthesis of biodegradable polymers. By copolymerizing with different vinyl monomers, it can create a range of biodegradable polymers with functionalities like photolysis, water-solubility, and detergent building (Hiraguri & Tokiwa, 2010).
Water-Soluble Copolymers
Researchers have also developed water-soluble copolymers using 2-Methyl-1,3,6-trioxocane, which exhibit high enzymatic degradability. This makes them useful in various applications where environmentally friendly disposal is important (Hiraguri & Tokiwa, 2001).
Biodegradable Detergent Builders
2-Methyl-1,3,6-trioxocane has been used to synthesize biodegradable detergent builders. These copolymers, made with maleic anhydride, have good calcium ion sequestration and buffer capacity, alongside their biodegradability (Hiraguri, Katase, & Tokiwa, 2007).
Safety and Hazards
The safety information for 2-Methyl-1,3,6-trioxocane is currently lacking extensive research data . Its specific toxicology and hazards are not clearly defined . When handling this compound, general safety procedures for chemical laboratories should be followed, such as wearing protective eyewear and gloves, and ensuring good ventilation .
properties
IUPAC Name |
2-methyl-1,3,6-trioxocane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O3/c1-6-8-4-2-7-3-5-9-6/h6H,2-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GIKNJVNWABGPEE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1OCCOCCO1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20182130 |
Source
|
| Record name | 2-Methyl-1,3,6-trioxocane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20182130 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
132.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-1,3,6-trioxocane | |
CAS RN |
2781-01-3 |
Source
|
| Record name | 2-Methyl-1,3,6-trioxocane | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002781013 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Methyl-1,3,6-trioxocane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20182130 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-METHYL-1,3,6-TRIOXOCANE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5YJ3611OQB | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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